N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

• IUPAC Name: N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• InChI: InChI=1S/C23H25FN2O3/c24-21-15-18(8-9-20(21)23(28)26-10-12-29-13-11-26)25-22(27)14-17-6-3-5-16-4-1-2-7-19(16)17/h1-2,4,7-9,15,17H,3,5-6,10-14H2,(H,25,27)
• InChI Key: NGBKDBXJKKLXMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)CC(=O)NC3=CC(=C(C=C3)C(=O)N4CCOCC4)F
• Molecular Formula: C23H25FN2O3
• Molecular Weight: 396.5 g/mol

Description

N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a unique structure that includes a morpholine ring, a fluorinated phenyl group, and a tetrahydronaphthalene moiety, making it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the following steps:

Formation of the Fluorinated Phenyl Intermediate: The starting material, 3-fluoro-4-nitrophenylamine, undergoes a reduction reaction to form 3-fluoro-4-aminophenylamine.

Coupling with Morpholine: The aminophenyl intermediate is then reacted with morpholine-4-carbonyl chloride under basic conditions to form the morpholine-4-carbonyl derivative.

Formation of the Tetrahydronaphthalene Intermediate: Separately, 1,2,3,4-tetrahydronaphthalene is functionalized to introduce an acetamide group.

Final Coupling Reaction: The two intermediates are coupled under appropriate conditions to form the final product, N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of certain atoms within the molecule.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups such as alkyl or aryl groups.

Scientific Research Applications

N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is beneficial.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-phenylacetamide: This compound is similar in structure but lacks the tetrahydronaphthalene moiety.

N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)propionamide: This compound has a propionamide group instead of an acetamide group.

Uniqueness

N-[3-fluoro-4-(morpholine-4-carbonyl)phenyl]-2-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is unique due to its combination of a fluorinated phenyl group, a morpholine ring, and a tetrahydronaphthalene moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.